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Compound Focus: Bis(trichlorosilyl)methane

CAS No.: 4142-85-2

Cat. No.: S1897103

Frequently Asked Questions

This section addresses common foundational questions about the compound and yield optimization.

e What is Bis(trichlorosilyl)methane and what is it used for? Bis(trichlorosilyl)methane (CAS:
4142-85-2) is a moisture-sensitive, colorless liquid organosilicon compound. It is primarily used as a
precursor in the synthesis of other organosilicon compounds and finds application in organic

synthesis, surface modification, and as a research chemical in fields like materials science [1].

e What is the fundamental difference between theoretical and actual yield? The theoretical yield is
the maximum amount of product that can be produced from a given amount of reactants, based on
stoichiometric calculations from the chemical equation. The actual yield is the amount of product that
is actually obtained when the reaction is conducted in a laboratory. The percent yield is a measure of

the reaction's efficiency, calculated as (Actual Yield / Theoretical Yield) * 100%
[2].

e What are common reasons for a low percent yield? In practice, obtaining less product than the
theoretical maximum is common. This can be due to incomplete reactions, the occurrence of side
reactions, loss of product during transfer or purification steps, or spills and other experimental

errors [2].
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Troubleshooting Guide for Yield Optimization

The table below outlines common issues and potential solutions, incorporating general chemical principles

and advanced optimization strategies.

Suggested Solutions & Optimization

Problem Possible Causes .
Techniques
Low Yield Impure reactants, incorrect stoichiometry,  Ensure reactant purity, verify
suboptimal reaction conditions stoichiometric calculations. Implement
(temperature, time), side reactions. systematic optimization of parameters
like temperature and reaction time [3].
Moisture Bis(trichlorosilyl)methane is moisture Conduct synthesis and handling under
Sensitivity sensitive. Exposure to air moisture can inert atmosphere (e.g., nitrogen/argon

Inconsistent

hydrolyze the compound, degrading it
and reducing yield [1].

Slight variations in parameters like mixing

glove box). Use anhydrous solvents and
ensure apparatus is perfectly dry.

Employ high-throughput

Results efficiency, heating rate, or catalyst experimentation platforms (e.g., multi-

Between activity. Difficulty scaling up from small- reactor systems) to test multiple

Batches scale experiments. conditions simultaneously and identify
robust optimal conditions [3].

Difficulty Manually adjusting one variable at atime  Apply advanced Bayesian

Optimizing is inefficient and often fails to find the true  Optimization (BO) methods. These

Multiple optimum due to complex interactions algorithms use statistical models to

Parameters between variables (e.g., temperature vs. efficiently find the best combination of

pressure vs. catalyst amount).

parameters with fewer experiments,
balancing exploration of new conditions
with exploitation of known good ones [3].

Advanced Optimization Methodology

For complex optimization challenges, especially in multi-reactor systems, traditional one-variable-at-a-time

approaches are insufficient. Process-Constrained Batch Bayesian Optimization via Thompson Sampling
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(pc-BO-TYS) is a state-of-the-art method [3].

This approach involves:

¢ Defining Parameters and Constraints: Separate variables into constrained (e.g., shared pressure
in a reactor block, fixed catalyst mass) and unconstrained (e.g., temperature, reactant flow rates for
individual reactors) [3].

¢ Sequential Experimentation: The algorithm selects a batch of experiments to run in parallel, using
Thompson Sampling to intelligently balance testing new conditions (exploration) and refining
known high-yield conditions (exploitation) [3].

e Model Updating: After each batch, results are used to update the statistical model, which then
suggests the next best set of experiments to run, rapidly converging on the optimal yield [3].

The workflow for this methodology can be visualized as follows:
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Key Synthesis and Property Data
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The table below summarizes the core data for Bis(trichloresilyl)methane, which is essential for planning

experiments and calculations [1].

Property Value

CAS Number 4142-85-2

Molecular Formula CH,ClgSi,

Appearance Colorless liquid

Boiling Point 179-180 °C

Density 1.545 g/mL at 25 °C

Sensitivity Moisture Sensitive

Common Synthesis Reaction of trichloromethane (CHCI3) with trichlorosilane (HSICl3)

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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